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Compound of Interest

Compound Name: JNJ-28583113

Cat. No.: B10857160

For research use only. Not for human use.

This guide provides essential safety and logistical information for handling the potent, brain-
penetrant TRPM2 antagonist, JNJ-28583113. Given the absence of a specific Safety Data
Sheet (SDS), these recommendations are based on best practices for handling potent,
biologically active research compounds. All personnel must consult with their institution's
Environmental Health and Safety (EHS) department to conduct a formal risk assessment
before commencing any work.

Compound Information

JNJ-28583113 is a potent antagonist of the Transient Receptor Potential Melastatin 2 (TRPM2)
ion channel, with an ICso of approximately 126 nM in human TRPM2 assays.[1] It has
demonstrated neuroprotective effects by protecting cells from oxidative stress-induced cell
death and suppressing cytokine release in microglia.[1][2][3] While one supplier ships JNJ-
28583113 as a "non-hazardous chemical,” its high potency necessitates careful handling to
minimize exposure.[1]
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Property Value

ethyl 2-(3-(4-(trifluoromethyl)phenyl)-5,6,7,8-

Chemical Name
tetrahydrocyclohepta[c]pyrazol-1(4H)-yl)acetate

CAS Number 2765255-93-2
Molecular Formula C19H21F3N20:2
Molecular Weight 366.38 g/mol

Personal Protective Equipment (PPE)

A risk-based approach is crucial for selecting the appropriate PPE for handling JNJ-28583113.
The required level of protection will depend on the specific procedures being performed (e.g.,
weighing solids versus diluting solutions) and the quantities involved. For potent compounds,

multiple layers of protection are recommended.[2][4]
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PPE Category

Item

Specifications and
Recommendations

Respiratory Protection

Powered Air-Purifying
Respirator (PAPR)

Recommended for operations
with a high risk of aerosol or
dust generation, such as
weighing or preparing stock

solutions from powder.[4][5]

Reusable Half or Full-

Facepiece Respirator

Use with P100/FFP3
particulate filters. A proper fit

test is mandatory.[4]

Disposable Respirators (e.g.,
N95, FFP2)

Suitable for low-risk activities
but not recommended as
primary protection when

handling the solid compound.

[4]

Hand Protection

Double Gloving

Wear two pairs of nitrile
gloves. The outer pair should
be changed immediately upon

contamination.[4]

Body Protection

Disposable Coveralls

Recommended to be made
from materials like Tyvek® to
protect against chemical

splashes and dust.[4]

Dedicated Lab Coat

Should be worn over personal
clothing and professionally

laundered if not disposable.[4]

Eye Protection

Safety Goggles or Face Shield

Use chemical splash goggles
that provide a complete seal
around the eyes. A face shield
can be worn over goggles for

added protection.[4]

Foot Protection

Shoe Covers

Disposable shoe covers

should be worn in the
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designated handling area.[4]

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach is essential for safely handling potent compounds like JNJ-28583113.

» Designated Area: All handling of INJ-28583113 should be performed in a designated area,
such as a chemical fume hood or a glove box.

» Decontamination: Have a validated decontamination solution readily available in the work
area.[4]

» Waste Disposal: Prepare labeled, sealed waste containers for solid, liquid, and sharp waste
that will be generated.[4]

» PPE Donning: Put on all required PPE in the correct order in a clean, designated area before
entering the handling zone.[4]

» Weighing and Aliquoting: Whenever possible, use a closed system for weighing and
transferring the compound. To minimize dust generation when handling powders, use gentle
scooping techniques.[4]

e Solution Preparation: Prepare solutions in a well-ventilated area, such as a chemical fume
hood. Keep containers covered as much as possible.

o Spill Management: In the event of a spill, immediately alert others in the area. Use a pre-
prepared spill kit appropriate for chemical hazards to clean the spill, working from the outside
in. All materials used for spill cleanup must be disposed of as hazardous waste.[4]

o Decontamination: Thoroughly decontaminate all surfaces and equipment used during the
handling process with a validated cleaning agent.[4]

o PPE Doffing: Remove PPE in the designated doffing area, taking care to avoid self-
contamination. Dispose of single-use PPE in the appropriate hazardous waste container.[4]
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Disposal Plan

The disposal of INJ-28583113 and its waste must comply with all local, state, and federal
regulations.

o Consult EHS: Before beginning any experiments, consult with your institution's
Environmental Health and Safety (EHS) office to determine the proper disposal procedures
for this compound.[6]

¢ Waste Streams:

o Solid Waste: All disposable materials that have come into contact with JNJ-28583113
(e.g., gloves, coveralls, weigh boats, pipette tips) should be collected in a dedicated,
labeled hazardous waste container.

o Liquid Waste: Unused solutions containing JNJ-28583113 should be collected in a
labeled, sealed hazardous waste container. Do not dispose of down the drain.

o Sharps Waste: Needles, syringes, and other sharps contaminated with JNJ-28583113
should be placed in a designated sharps container for hazardous chemical waste.

« Incineration: For many potent research compounds, incineration by a licensed facility is the
required method of disposal to ensure the complete destruction of the biologically active
substance.[6][7]

Experimental Protocols and Visualizations

This protocol is based on studies demonstrating JNJ-28583113's protective effects against
oxidative stress.[2][3]

o Cell Culture: Plate HeLa or hTRPM2-HEK cells in a suitable multi-well plate and culture until
they reach the desired confluency.

o Pre-treatment: Treat the cells with INJ-28583113 at a final concentration of 10 uM for 1
hour.[2]

¢ Induction of Oxidative Stress: Introduce oxidative stress by adding H20:2 to the cell culture
medium at a final concentration of up to 1 mM.[2]
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¢ Incubation: Incubate the cells for a predetermined period.

+ Assessment of Cell Viability: Measure cell viability using a standard method, such as an MTT
or LDH assay, to quantify the protective effect of INJ-28583113.

In Vitro Cellular Protection Assay Workflow

1. Plate and Culture Cells
(e.g., HeLa, hTRPM2-HEK)

2. Pre-treat with JNJ-28583113
(20 uM for 1 hour)

3. Induce Oxidative Stress
(H202 up to 1 mM)

4. Incubate

5. Assess Cell Viability
(e.g., MTT, LDH assay)

Click to download full resolution via product page

In Vitro Cellular Protection Assay Workflow

JNJ-28583113 is an antagonist of the TRPM2 ion channel. By blocking TRPM2, it inhibits
calcium influx, which in turn leads to the phosphorylation of GSK3a and GSK3[ subunits. This
action is believed to contribute to its neuroprotective effects.[1]
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JNJ-28583113 Signaling Pathway
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JNJ-28583113 Signaling Pathway

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Precautions for JNJ-
28583113]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10857160#personal-protective-equipment-for-

handling-jnj-28583113]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.
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